Cas no 260432-86-8 (Benzenamine, 2,4-dimethyl-N-(1-methylethyl)-)

• Product Name: Benzenamine, 2,4-dimethyl-N-(1-methylethyl)-
• CAS No: 260432-86-8
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 5194870
• Update Time: 2026-03-05

Benzenamine, 2,4-dimethyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4-dimethyl-N-(1-methylethyl)-

• Inchi： 1S/C11H17N/c1-8(2)12-11-6-5-9(3)7-10(11)4/h5-8,12H,1-4H3
• InChI Key： PWKISCHZJJFHIE-UHFFFAOYSA-N
• SMILES： C1(NC(C)C)=CC=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Benzenamine, 2,4-dimethyl-N-(1-methylethyl)-

Comprehensive Overview of Benzenamine, 2,4-dimethyl-N-(1-methylethyl)- (CAS No. 260432-86-8)

Benzenamine, 2,4-dimethyl-N-(1-methylethyl)-, with the CAS registry number 260432-86-8, is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and industrial applications. This compound, often referred to by its systematic name, belongs to the class of substituted anilines, which are widely utilized as intermediates in the production of dyes, pharmaceuticals, and agrochemicals. Its unique molecular structure, featuring a dimethyl-substituted benzene ring and an isopropylamino group, contributes to its distinct chemical properties and reactivity.

In recent years, the demand for high-purity chemical intermediates like Benzenamine, 2,4-dimethyl-N-(1-methylethyl)- has surged, driven by advancements in green chemistry and sustainable manufacturing practices. Researchers and industry professionals frequently search for keywords such as "synthesis of substituted anilines", "applications of 2,4-dimethyl-N-isopropylaniline", and "CAS 260432-86-8 suppliers", reflecting the compound's relevance in both academic and commercial spheres. This compound's versatility makes it a valuable building block in the development of customized chemical solutions.

One of the most notable applications of Benzenamine, 2,4-dimethyl-N-(1-methylethyl)- is its role in the synthesis of advanced organic materials. For instance, it serves as a precursor in the production of photoactive compounds used in optoelectronic devices, a topic that aligns with the growing interest in renewable energy technologies. Additionally, its derivatives have been explored for their potential in catalysis and polymer chemistry, areas that are currently at the forefront of material science innovation.

The compound's physicochemical properties, such as its boiling point, solubility, and stability under various conditions, are critical for its handling and application. For example, its moderate solubility in organic solvents like ethanol and acetone makes it suitable for use in solution-phase reactions. These characteristics are often highlighted in technical datasheets and research publications, addressing common queries such as "how to handle 2,4-dimethyl-N-isopropylaniline" and "storage conditions for CAS 260432-86-8".

From a regulatory perspective, Benzenamine, 2,4-dimethyl-N-(1-methylethyl)- is subject to standard safety guidelines applicable to industrial chemicals. While it is not classified as a hazardous substance under major regulatory frameworks, proper laboratory practices and personal protective equipment (PPE) are recommended during its use. This aligns with the increasing emphasis on workplace safety and environmental responsibility, topics that resonate strongly with modern consumers and professionals.

In the context of market trends, the global supply chain for CAS 260432-86-8 is influenced by factors such as raw material availability and technological advancements in chemical synthesis. Companies specializing in fine chemicals often highlight their ability to provide custom synthesis services for this compound, catering to niche markets and research institutions. This responsiveness to customer needs is a key driver of innovation in the chemical industry.

Looking ahead, the potential applications of Benzenamine, 2,4-dimethyl-N-(1-methylethyl)- are expected to expand further, particularly in emerging fields like bioconjugation chemistry and nanotechnology. Its adaptability and functional group compatibility make it a promising candidate for next-generation chemical designs. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point of cutting-edge research and industrial development.